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Compound of Interest

Compound Name: Tributyl phosphate

Cat. No.: B1683023 Get Quote

An In-depth Examination of its Molecular Structure, Properties, Synthesis, and Applications

Abstract
Tributyl phosphate (TBP), an organophosphorus compound with the chemical formula

(CH₃CH₂CH₂CH₂O)₃PO, is a colorless and odorless liquid with significant applications across

various scientific and industrial domains.[1] This technical guide provides a comprehensive

overview of TBP, focusing on its molecular structure, physicochemical properties, synthesis

methodologies, and its roles in solvent extraction, biopharmaceutical purification, and its

toxicological impact through the modulation of cellular signaling pathways. This document is

intended for researchers, scientists, and professionals in drug development who require a

detailed understanding of this versatile solvent and extractant.

Molecular Structure and Identification
Tributyl phosphate is the tributyl ester of phosphoric acid.[1][2] The central phosphorus atom

is double-bonded to one oxygen atom and single-bonded to three butoxy groups.

CAS Number: 126-73-8[1][3]

Molecular Formula: C₁₂H₂₇O₄P[1][2][3]
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Physicochemical Properties
A summary of the key physicochemical properties of tributyl phosphate is presented in the

table below. This data is essential for its application in experimental settings, particularly in

solvent extraction and purification protocols.

Property Value Reference

Molecular Weight 266.31 g/mol [2]

Appearance Colorless, odorless liquid [1]

Density 0.979 g/mL at 25 °C

Boiling Point 289 °C (decomposes)

Melting Point < -80 °C

Solubility in Water ~400 mg/L

log P (Octanol/Water) 3.99 - 4.01 [4]

Synthesis of Tributyl Phosphate
Tributyl phosphate is commercially manufactured through the esterification of phosphoryl

chloride (POCl₃) with n-butanol (C₄H₉OH).[1] The reaction proceeds as follows:

POCl₃ + 3 C₄H₉OH → PO(OC₄H₉)₃ + 3 HCl

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a common laboratory method for the synthesis of tributyl phosphate.

Materials:

Phosphorus oxychloride (POCl₃)

n-Butanol (dry)

Pyridine (dry)
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Benzene (dry)

Deionized water

Anhydrous sodium sulfate or magnesium sulfate

Equipment:

1-liter four-necked flask

Efficient condenser

Airtight mechanical stirrer

Dropping funnel

Thermometer

Ice-salt bath

Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup: In the four-necked flask, combine 137 ml (111 g) of dry n-butanol, 132.5 ml

(130 g) of dry pyridine, and 140 ml of dry benzene.

Cooling: Place the flask in an ice-salt bath and stir the mixture until the temperature drops to

-5°C.

Addition of POCl₃: Slowly add 40.5 ml (76.5 g) of freshly distilled phosphorus oxychloride

from the dropping funnel. Maintain the reaction temperature below 10°C throughout the

addition.
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Reflux: After the addition is complete, gently reflux the mixture for 2 hours.

Quenching and Extraction: Cool the reaction mixture to room temperature. Add 250 ml of

water to dissolve the pyridine hydrochloride precipitate. Transfer the mixture to a separatory

funnel and separate the benzene layer.

Washing: Wash the organic layer several times with water until the aqueous washings are

neutral.

Drying: Dry the benzene layer over anhydrous sodium or magnesium sulfate.

Solvent Removal: Remove the benzene by evaporation under reduced pressure using a

rotary evaporator.

Purification: Purify the crude tributyl phosphate by vacuum distillation. Collect the fraction

boiling at 160-162°C/15 mmHg or 138-140°C/6 mmHg. The expected yield of pure tributyl
phosphate is approximately 95 g.
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Tributyl Phosphate Synthesis Workflow
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Applications in Research and Development
Tributyl phosphate's primary utility stems from its excellent solvent properties and its ability to

act as a neutral extractant for a variety of metal ions.

Solvent Extraction of Metals
TBP is extensively used in hydrometallurgy and the nuclear industry for the selective extraction

and purification of metals.[5] A prominent example is its application in the PUREX (Plutonium

and Uranium Recovery by Extraction) process, where a 15-40% solution of TBP in a

hydrocarbon diluent like kerosene is used to separate uranium and plutonium from spent

nuclear fuel dissolved in nitric acid.[1] The extraction mechanism involves the formation of

stable, neutral complexes with metal nitrates, which are soluble in the organic phase.

Experimental Protocol: General Metal Extraction
This protocol outlines a generalized procedure for the liquid-liquid extraction of a metal ion from

an aqueous solution using TBP.

Materials:

Tributyl phosphate (TBP)

Kerosene or dodecane (diluent)

Metal salt solution in nitric acid (aqueous feed)

Nitric acid (for scrubbing, if necessary)

Stripping solution (e.g., dilute nitric acid or complexing agent)

Deionized water

Equipment:

Separatory funnels

Mechanical shaker (optional)
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Beakers

Volumetric flasks

Analytical instrumentation for metal concentration determination (e.g., ICP-MS, AAS)

Procedure:

Organic Phase Preparation: Prepare a 30% (v/v) solution of TBP in kerosene by mixing 30

mL of TBP with 70 mL of kerosene in a volumetric flask.

Aqueous Feed Preparation: Dissolve a known quantity of the metal salt in deionized water

and adjust the acidity to the desired concentration using nitric acid.

Extraction: a. Place equal volumes of the aqueous feed and the organic phase (e.g., 20 mL

each) into a separatory funnel. b. Shake the funnel vigorously for a predetermined time (e.g.,

5-10 minutes) to ensure thorough mixing and mass transfer. A mechanical shaker can be

used for consistency. c. Allow the two phases to separate completely. The less dense

organic phase will be on top. d. Carefully separate and collect the aqueous phase (raffinate)

and the TBP phase (loaded organic).

Scrubbing (Optional): To remove co-extracted impurities, the loaded organic phase can be

"scrubbed" by contacting it with a fresh aqueous solution (e.g., dilute nitric acid).

Stripping: To recover the extracted metal, contact the loaded organic phase with a suitable

stripping solution. This will transfer the metal ions back to the aqueous phase.

Analysis: Determine the metal concentration in the initial aqueous feed, the raffinate, the

loaded organic, and the strip solution to calculate the distribution ratio and extraction

efficiency.
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Metal Extraction Workflow using TBP
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Applications in the Pharmaceutical and
Biopharmaceutical Industry
In the pharmaceutical sector, TBP is utilized for its solvent properties in the formulation and

production of various drugs.[6] It can also be employed in the purification of pharmaceutical

intermediates. Furthermore, TBP is recognized for its role as an antibiotic and antimicrobial

agent, making it a valuable raw material in the development of hygiene products and

disinfectants.[4]

Toxicological Profile and Signaling Pathways
While highly useful, tributyl phosphate is not without toxicological concerns. It is known to be

a neurotoxic compound and an irritant. Recent studies have begun to elucidate the molecular

mechanisms underlying its toxicity, particularly its impact on cellular signaling pathways.

Exposure to TBP has been shown to induce apoptosis (programmed cell death) and cell cycle

arrest in human liver carcinoma (HepG2) cells.[3] The underlying mechanism involves the

generation of reactive oxygen species (ROS), leading to oxidative stress.[3] This oxidative

stress, in turn, activates the mitogen-activated protein kinase (MAPK) signaling pathway.[3]

Specifically, TBP activates the c-Jun N-terminal kinase (JNK) and extracellular signal-regulated

kinase (ERK1/2) pathways, while inhibiting p38 MAPK in a concentration-dependent manner.[3]

The activation of these pathways contributes to mitochondria- and p53-mediated apoptosis.[3]
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TBP-Induced Apoptosis Signaling Pathway
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TBP-Induced Apoptosis Signaling Pathway

Conclusion
Tributyl phosphate is a chemical of significant industrial and research importance, with well-

established protocols for its synthesis and application, particularly in solvent extraction. Its

utility in the pharmaceutical and biopharmaceutical fields is also noteworthy. However, its

toxicological profile, including its ability to modulate key cellular signaling pathways such as the

MAPK pathway, necessitates careful handling and consideration of its environmental and

health impacts. A thorough understanding of both its beneficial properties and its potential

hazards is crucial for its responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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